Cas no 1805259-58-8 (6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine
• CAS No: 1805259-58-8
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4887507
• Update Time: 2025-10-31

6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine

• Inchi： 1S/C8H10F2N2O2/c1-14-8-6(13)5(7(9)10)2-4(3-11)12-8/h2,7,13H,3,11H2,1H3
• InChI Key： HAPJJVCRIBODHL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(CN)C=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 0.3
• Topological Polar Surface Area: 68.4

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine (CAS No. 1805259-58-8)

6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine (CAS No. 1805259-58-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements of this compound.

The chemical structure of 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine is noteworthy for its combination of a pyridine ring with specific functional groups. The presence of an aminomethyl group at the 6-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 3-position, and a methoxy group at the 2-position contributes to its distinct chemical and biological properties. These functional groups play crucial roles in modulating the compound's reactivity and interactions with biological systems.

In terms of physical properties, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine is typically a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility characteristics make it suitable for various experimental protocols in both in vitro and in vivo studies.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine has been reported using several methodologies. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, the difluoromethylation step can be achieved using selective reagents such as Selectfluor, while the hydroxylation and methoxylation steps can be performed using appropriate oxidizing agents and methylation reagents. The final amination step can be carried out using amino derivatives under mild conditions.

Recent research has focused on elucidating the biological activities of 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

In vivo studies have further confirmed the therapeutic potential of 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine. Animal models of inflammatory diseases have shown that treatment with this compound leads to significant reductions in inflammation markers and improved tissue function. These findings suggest that it may have applications in treating conditions such as arthritis, inflammatory bowel disease, and neuroinflammatory disorders.

Beyond its anti-inflammatory and antioxidant activities, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for further development as an anticancer drug.

The safety profile of 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable option for clinical translation. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-3-hydroxy-2-methoxypyridine (CAS No. 1805259-58-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers distinct properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide deeper insights into its mechanisms of action and pave the way for its development as a novel therapeutic agent.